Cas no 161099-42-9 (2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-)
161099-42-9 structure
Product Name:2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
CAS No:161099-42-9
MF:C21H22O4
MW:338.396986484528
CID:186163
PubChem ID:10042759
Update Time:2025-04-19
2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
- BIDWILLOL A
- 2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl]- (9CI)
- 3-[4-Hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-2H-1-benzopyran-7-ol
- [ "" ]
- AKOS032962538
- starbld0001925
- FS-9510
- 3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl]-2H-chromen-7-ol
- 161099-42-9
- 3-(4-Hydroxy-2-methoxy-3-(3-methylbut-2-en-1-yl)phenyl)-2H-chromen-7-ol
- 3-(4-hydroxy-2-methoxy-3-(3-methylbut-2-enyl)phenyl)-2H-chromen-7-ol
- 3-[4-hydroxy-2-methoxy-3-(3-methylbut-2-en-1-yl)phenyl]-2H-chromen-7-ol
-
- Inchi: 1S/C21H22O4/c1-13(2)4-7-18-19(23)9-8-17(21(18)24-3)15-10-14-5-6-16(22)11-20(14)25-12-15/h4-6,8-11,22-23H,7,12H2,1-3H3
- InChI Key: CBCNITCGKSLSCT-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C=C(C1)C1=CC=C(C(C/C=C(\C)/C)=C1OC)O)O
Computed Properties
- Exact Mass: 338.15186
- Monoisotopic Mass: 338.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 543.0±50.0 °C at 760 mmHg
- Flash Point: 282.2±30.1 °C
- PSA: 58.92
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5453-5 mg |
Bidwillol A |
161099-42-9 | 5mg |
¥5365.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN5453-5mg |
Bidwillol A |
161099-42-9 | 5mg |
¥ 3940 | 2024-07-20 | ||
| TargetMol Chemicals | TN5453-5 mg |
Bidwillol A |
161099-42-9 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN5453-1 mL * 10 mM (in DMSO) |
Bidwillol A |
161099-42-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| A2B Chem LLC | AE93435-5mg |
Bidwillol A |
161099-42-9 | 5mg |
$702.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5453-1 ml * 10 mm |
Bidwillol A |
161099-42-9 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
2H-1-Benzopyran-7-ol,3-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-O-methylated isoflavonoids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 2'-O-methylated isoflavonoids
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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